Cas no 899962-98-2 (N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-4-fluorobenzene-1-sulfonamide)

N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-4-fluorobenzene-1-sulfonamide is a fluorinated sulfonamide derivative featuring a spirocyclic ketal moiety. This compound is of interest in synthetic and medicinal chemistry due to its unique structural framework, which combines a sulfonamide group with a rigid 1,4-dioxaspiro[4.4]nonane scaffold. The presence of the fluorine atom enhances its potential as a bioactive intermediate, particularly in the development of enzyme inhibitors or receptor modulators. Its spirocyclic structure may confer improved metabolic stability and selectivity in biological applications. The compound is suitable for further functionalization, making it a versatile building block for pharmaceutical and agrochemical research.
N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-4-fluorobenzene-1-sulfonamide structure
899962-98-2 structure
Product Name:N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-4-fluorobenzene-1-sulfonamide
CAS No:899962-98-2
MF:C14H18FNO4S
MW:315.360426425934
CID:5489609
PubChem ID:16800180
Update Time:2025-05-20

N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • SR-01000916135
    • VU0497188-1
    • AKOS024678726
    • N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-4-fluorobenzene-1-sulfonamide
    • SR-01000916135-1
    • 899962-98-2
    • F2764-0140
    • N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-4-fluorobenzenesulfonamide
    • N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-4-fluorobenzenesulfonamide
    • N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-4-fluorobenzene-1-sulfonamide
    • Inchi: 1S/C14H18FNO4S/c15-11-3-5-13(6-4-11)21(17,18)16-9-12-10-19-14(20-12)7-1-2-8-14/h3-6,12,16H,1-2,7-10H2
    • InChI Key: RAFXQAFTSVIOIV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)(NCC1COC2(CCCC2)O1)(=O)=O

Computed Properties

  • Exact Mass: 315.09405739g/mol
  • Monoisotopic Mass: 315.09405739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 73Ų

N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-4-fluorobenzene-1-sulfonamide Pricemore >>

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N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-4-fluorobenzene-1-sulfonamide Related Literature

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